Cas no 2169432-27-1 (1-{[(4-Aminobutyl)amino]methyl}cyclobutan-1-ol)

• Product Name: 1-{[(4-Aminobutyl)amino]methyl}cyclobutan-1-ol
• CAS No: 2169432-27-1
• MF: C₉H₂₀N₂O
• MW: 172.267902374268
• CID: 4772489
• Update Time: 2025-06-12

1-{[(4-Aminobutyl)amino]methyl}cyclobutan-1-ol Chemical and Physical Properties

Names and Identifiers

• 1-{[(4-aminobutyl)amino]methyl}cyclobutan-1-ol
• 1-[(4-aminobutylamino)methyl]cyclobutan-1-ol
• 1-{[(4-Aminobutyl)amino]methyl}cyclobutan-1-ol

• Inchi： 1S/C9H20N2O/c10-6-1-2-7-11-8-9(12)4-3-5-9/h11-12H,1-8,10H2
• InChI Key： IJLIQOVLTZEOIG-UHFFFAOYSA-N
• SMILES： OC1(CNCCCCN)CCC1

Computed Properties

• Exact Mass: 172.157563266 g/mol
• Monoisotopic Mass: 172.157563266 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 6
• Complexity: 124
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 172.27
• XLogP3: -0.4
• Topological Polar Surface Area: 58.3

Additional information on 1-{[(4-Aminobutyl)amino]methyl}cyclobutan-1-ol

Comprehensive Overview of 1-{[(4-Aminobutyl)amino]methyl}cyclobutan-1-ol (CAS No. 2169432-27-1)

1-{[(4-Aminobutyl)amino]methyl}cyclobutan-1-ol (CAS No. 2169432-27-1) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research due to its unique structural properties. This compound, characterized by its cyclobutane core and aminobutyl side chain, is increasingly studied for its potential applications in drug discovery and material science. Researchers are particularly interested in its role as a building block for synthesizing more complex molecules, owing to its versatile reactivity and functional groups.

The 1-{[(4-Aminobutyl)amino]methyl}cyclobutan-1-ol structure features a hydroxyl group attached to a cyclobutane ring, which is further modified with a 4-aminobutylamino substituent. This combination of functional groups makes it a valuable intermediate in the development of bioactive compounds. Recent studies highlight its potential in designing enzyme inhibitors and receptor modulators, aligning with the growing demand for targeted therapies in modern medicine.

In the context of current research trends, CAS No. 2169432-27-1 is often explored for its molecular interactions and binding affinities. Computational chemistry and in silico modeling have become pivotal tools for predicting its behavior in biological systems. This aligns with the broader scientific community's focus on AI-driven drug design and high-throughput screening, where compounds like 1-{[(4-Aminobutyl)amino]methyl}cyclobutan-1-ol are screened for therapeutic potential.

Another area of interest is the compound's solubility and stability under various conditions, which are critical for formulation development. Researchers are investigating its compatibility with excipients and delivery systems, addressing challenges in drug bioavailability. These studies are particularly relevant given the rising demand for oral drug formulations and sustained-release technologies.

From a synthetic chemistry perspective, 1-{[(4-Aminobutyl)amino]methyl}cyclobutan-1-ol serves as a key intermediate in multi-step organic synthesis. Its cyclobutane ring offers conformational rigidity, which can influence the pharmacokinetic properties of derived compounds. This has led to its use in projects targeting central nervous system (CNS) disorders and metabolic diseases, where structural precision is paramount.

Environmental and green chemistry considerations are also shaping the research around this compound. Scientists are exploring catalyst-free and energy-efficient methods for its synthesis, reflecting the industry's shift toward sustainable practices. Such efforts resonate with global initiatives to reduce carbon footprints in chemical manufacturing.

In summary, 1-{[(4-Aminobutyl)amino]methyl}cyclobutan-1-ol (CAS No. 2169432-27-1) represents a promising candidate for advancing medicinal chemistry and material science. Its structural features and functional versatility make it a subject of ongoing investigation, particularly in the realms of drug development and biomolecular engineering. As research methodologies evolve, this compound is likely to play an increasingly prominent role in addressing unmet medical needs.